Cas no 2141-62-0 (3-Ethoxypropionitrile)
3-Ethoxypropionitrile structure
Product Name:3-Ethoxypropionitrile
CAS No:2141-62-0
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD00001959
CID:42515
PubChem ID:16501
Update Time:2025-04-18
3-Ethoxypropionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxypropionitrile
- beta-ethoxypropionitrile
- 3-ethoxypropiononitrile
- 3-Ethoxypropanenitrile
- 2-ethoxypropionitrile
- 3-(ethoxy)propionitrile
- 3-EOPN
- 3-ethoxy-propanenitril
- 3-Ethoxypropionitride
- EOPN
- ethoxypropionitrile
- propionitrile,3-ethoxy
- Ethyl beta-cyanoethyl ether
- Propanenitrile, 3-ethoxy-
- Propionitrile, 3-ethoxy-
- 3-ethoxy-propionitrile
- alpha-Ethoxypropionitrile
- Propionitrile, 2-ethoxy-
- .beta.-Ethoxypropionitrile
- 2-Ethoxypropannitril [Czech]
- beta-Aethoxypropionitril [German]
- DCWQZPJHHVLHSV-UHFFFAOYSA-N
- 3-ethoxypropionitril
- 2-Ethoxypropannitril
- betaethoxypropionitrile
- 3- Ethoxypropionitrile
- beta
- Propionitrile, beta-ethoxy-
- 3-Ethoxypropanenitrile #
- E0299
- BRN 0741924
- InChI=1/C5H9NO/c1-2-7-5-3-4-6/h2-3,5H2,1H
- NSC 7767
- EN300-182999
- 2141-62-0
- AI3-25450
- FT-0615638
- CS-W011329
- EINECS 218-393-4
- NS00026860
- BRN 1720500
- AMY40959
- MFCD00001959
- 44GGF9EW57
- NSC7767
- beta-Aethoxypropionitril
- NSC-7767
- DTXSID0051861
- AKOS000196481
- DB-013018
- DTXCID9030418
- Propionitrile, 3-ethoxy-(8CI)
- 218-393-4
-
- MDL: MFCD00001959
- Inchi: 1S/C5H9NO/c1-2-7-5-3-4-6/h2-3,5H2,1H3
- InChI Key: DCWQZPJHHVLHSV-UHFFFAOYSA-N
- SMILES: O(CC)CCC#N
- BRN: 1720500
Computed Properties
- Exact Mass: 99.06840
- Monoisotopic Mass: 99.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.1
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.894
- Boiling Point: 171°C
- Flash Point: 64 ºC
- Refractive Index: 1.4075
- PSA: 33.02000
- LogP: 0.93658
- Solubility: Not determined
3-Ethoxypropionitrile Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H303-H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazardous Material transportation number:3276
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
- RTECS:TZ4680000
-
Hazardous Material Identification:
- TSCA:Yes
- Risk Phrases:R20/21/22
3-Ethoxypropionitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethoxypropionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E859736-500g |
3-Ethoxypropionitrile |
2141-62-0 | ≥99% | 500g |
¥618.00 | 2022-01-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0299-500ML |
3-Ethoxypropionitrile |
2141-62-0 | >99.0%(GC) | 500ml |
¥450.00 | 2023-09-08 | |
| Fluorochem | 208601-5g |
3-Ethoxypropionitrile |
2141-62-0 | 95% | 5g |
£12.00 | 2022-02-28 | |
| Fluorochem | 208601-25g |
3-Ethoxypropionitrile |
2141-62-0 | 95% | 25g |
£17.00 | 2022-02-28 | |
| Fluorochem | 208601-100g |
3-Ethoxypropionitrile |
2141-62-0 | 95% | 100g |
£39.00 | 2022-02-28 | |
| Fluorochem | 208601-500ml |
3-Ethoxypropionitrile |
2141-62-0 | 95% | 500ml |
£75.00 | 2022-02-28 | |
| TRC | E892893-5mL |
3-Ethoxypropionitrile |
2141-62-0 | 5mL |
$ 45.00 | 2022-06-05 | ||
| TRC | E892893-10mL |
3-Ethoxypropionitrile |
2141-62-0 | 10ml |
$ 75.00 | 2023-09-07 | ||
| TRC | E892893-50mg |
3-Ethoxypropionitrile |
2141-62-0 | 50mg |
$ 86.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E26970-100g |
3-Ethoxypropanenitrile |
2141-62-0 | 99% | 100g |
¥96.0 | 2023-09-08 |
3-Ethoxypropionitrile Related Literature
-
Yi-Feng Qiu,Yue-Jie Niu,Xian-Rong Song,Xi Wei,Hui Chen,Shun-Xi Li,Xi-Cun Wang,Congde Huo,Zheng-Jun Quan,Yong-Min Liang Chem. Commun. 2020 56 1421
-
Nianqing Fu,Yandong Duan,Wei Lu,Mingshan Zhu,Guoge Zhang,Dongmei Xie,Yuan Lin,Mingdeng Wei,Haitao Huang J. Mater. Chem. A 2019 7 11520
-
Spencer A. Langevin,Matthew M. McGuire,Nam Q. Le,Eugene Ragasa,Tanner Hamann,Gehn Ferguson,Christine Chung,Janna Domenico,Jesse S. Ko J. Mater. Chem. A 2022 10 19972
-
Kang Xu,Arthur von Cresce J. Mater. Chem. 2011 21 9849
-
5. Recent progress in one dimensional TiO2 nanomaterials as photoanodes in dye-sensitized solar cellsDeepak Joshy,Soumya B. Narendranath,Yahya A. Ismail,Pradeepan Periyat Nanoscale Adv. 2022 4 5202
Related Categories
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